Cas no 50596-61-7 (2-(benzylsulfanyl)-4,5-diphenyl-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-4,5-diphenyl-1H-imidazole
• CAS No: 50596-61-7
• MF: C₂₂H₁₈N₂S
• MW: 342.456723690033
• CID: 2829408
• PubChem ID: 1549165
• Update Time: 2025-10-28

2-(benzylsulfanyl)-4,5-diphenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 3K-585S
• 50596-61-7
• BDBM50003805
• L005869
• Oprea1_489819
• SCHEMBL9665340
• 2-benzylmercapto-4,5-diphenylimidazole
• CHEMBL136105
• AKOS003573693
• 2-(benzylsulfanyl)-4,5-diphenyl-1H-imidazole
• 2-Benzylsulfanyl-4,5-diphenyl-1H-imidazole
• DTXSID20364292

• Inchi： 1S/C22H18N2S/c1-4-10-17(11-5-1)16-25-22-23-20(18-12-6-2-7-13-18)21(24-22)19-14-8-3-9-15-19/h1-15H,16H2,(H,23,24)
• InChI Key： ROTUJQFQEFHPJK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 342.11906976Da
• Monoisotopic Mass: 342.11906976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 54Ų

Additional information on 2-(benzylsulfanyl)-4,5-diphenyl-1H-imidazole

Research Brief on 2-(Benzylsulfanyl)-4,5-diphenyl-1H-imidazole (CAS: 50596-61-7): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-(benzylsulfanyl)-4,5-diphenyl-1H-imidazole (CAS: 50596-61-7) has garnered significant attention in recent years due to its versatile chemical structure and potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The imidazole core, coupled with the benzylsulfanyl and diphenyl substituents, renders this molecule a promising scaffold for targeting various biological pathways.

Recent studies have highlighted the role of 2-(benzylsulfanyl)-4,5-diphenyl-1H-imidazole as a modulator of key enzymatic processes. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications. The compound's ability to selectively inhibit COX-2 over COX-1 underscores its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, this compound has shown promise in oncology. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(benzylsulfanyl)-4,5-diphenyl-1H-imidazole exhibited potent activity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the disruption of microtubule dynamics, leading to apoptosis in cancer cells. These findings open new avenues for the development of targeted cancer therapies.

The synthesis of 2-(benzylsulfanyl)-4,5-diphenyl-1H-imidazole has also seen advancements. A recent publication in Tetrahedron Letters (2023) described an optimized, high-yield synthetic route using microwave-assisted organic synthesis (MAOS). This method not only improves efficiency but also reduces the environmental impact compared to traditional synthetic approaches. Such innovations are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 2-(benzylsulfanyl)-4,5-diphenyl-1H-imidazole, such as its solubility and metabolic stability, require further optimization to enhance its bioavailability. Ongoing research is exploring structural modifications to address these limitations while retaining the compound's biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2-(benzylsulfanyl)-4,5-diphenyl-1H-imidazole (CAS: 50596-61-7) represents a multifaceted compound with significant potential in chemical biology and medicine. Its diverse biological activities, coupled with advancements in synthesis methodologies, position it as a valuable candidate for further drug development. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic profile, and exploring its therapeutic applications in greater depth.